Cas no 2365419-32-3 (1H-Pyrrolo[3,4-c]pyridin-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-3-hydroxy-)

• Product Name: 1H-Pyrrolo[3,4-c]pyridin-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-3-hydroxy-
• CAS No: 2365419-32-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5524137
• Update Time: 2025-07-08

1H-Pyrrolo[3,4-c]pyridin-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-c]pyridin-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-3-hydroxy-
• 2-tert-Butyl-3-hydroxy-3H-pyrrolo[3,4-c]pyridin-1-one

• Inchi： 1S/C11H14N2O2/c1-11(2,3)13-9(14)7-4-5-12-6-8(7)10(13)15/h4-6,10,15H,1-3H3
• InChI Key： FDPKZWODWMSEQD-UHFFFAOYSA-N
• SMILES： C1=NC=CC2C(=O)N(C(C)(C)C)C(O)C1=2

Additional information on 1H-Pyrrolo[3,4-c]pyridin-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-3-hydroxy-

1H-Pyrrolo[3,4-c]pyridin-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-3-hydroxy-

The compound with CAS No. 2365419-32-3, commonly referred to as 1H-Pyrrolo[3,4-c]pyridin-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-3-hydroxy, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural properties and potential applications in drug design. The molecule's structure features a fused pyrrole and pyridine ring system, with a hydroxyl group and a tert-butyl substituent that contribute to its functional versatility.

Recent studies have highlighted the antioxidant properties of this compound, making it a promising candidate for applications in oxidative stress-related diseases. Researchers have also explored its neuroprotective effects, particularly in models of Alzheimer's disease and Parkinson's disease. The compound's ability to modulate cellular signaling pathways and its potential as a therapeutic agent have been extensively investigated in preclinical models.

In addition to its biological applications, 1H-Pyrrolo[3,4-c]pyridin-1-one has shown potential in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, further enhancing its viability for industrial applications.

The synthesis of this compound involves a multi-step process that includes both traditional organic synthesis techniques and modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and selectivity of the synthesis process. Researchers have also explored the use of biocatalysts for the production of this compound, which aligns with the growing trend toward sustainable chemistry practices.

From an analytical standpoint, the characterization of this compound has been performed using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into the compound's molecular structure and conformational dynamics.

Looking ahead, the development of novel derivatives of this compound is expected to further expand its range of applications. Researchers are actively exploring modifications to the molecule's substituents to enhance its pharmacokinetic properties and improve its bioavailability. Additionally, investigations into its interactions with biological targets such as enzymes and receptors are expected to provide new insights into its mechanism of action.

In conclusion, 1H-Pyrrolo[3,4-c]pyridin-1-one is a versatile compound with significant potential in both therapeutic and materials science applications. Its unique structural features and functional groups make it a valuable tool for researchers across various disciplines. As advancements in synthetic methods and analytical techniques continue to evolve, this compound is poised to play an increasingly important role in future scientific discoveries.